[2-[(Dimethylamino)methyl]piperidin-1-yl]-(4-methylphenyl)methanone

• IUPAC Name: [2-[(dimethylamino)methyl]piperidin-1-yl]-(4-methylphenyl)methanone
• InChI: InChI=1S/C16H24N2O/c1-13-7-9-14(10-8-13)16(19)18-11-5-4-6-15(18)12-17(2)3/h7-10,15H,4-6,11-12H2,1-3H3
• InChI Key: TZILFLZJBLRANG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)N2CCCCC2CN(C)C
• Molecular Formula: C16H24N2O
• Molecular Weight: 260.37 g/mol

Description

[2-[(Dimethylamino)methyl]piperidin-1-yl]-(4-methylphenyl)methanone (DMMP) is a chemical compound that belongs to the class of piperidine derivatives. It has gained attention in the scientific community due to its potential use in various fields, including medicinal chemistry, organic synthesis, and material science.

Mechanism of Action

[2-[(Dimethylamino)methyl]piperidin-1-yl]-(4-methylphenyl)methanone’s mechanism of action is not fully understood. However, it is believed to act on the central nervous system by enhancing the activity of gamma-aminobutyric acid (GABA), an inhibitory neurotransmitter. This leads to a decrease in neuronal excitability, resulting in the observed anticonvulsant and anxiolytic effects.
Biochemical and Physiological Effects:
[2-[(Dimethylamino)methyl]piperidin-1-yl]-(4-methylphenyl)methanone has been shown to have a variety of biochemical and physiological effects. It has been observed to increase the levels of GABA in the brain, leading to a decrease in excitatory neurotransmitters. Additionally, [2-[(Dimethylamino)methyl]piperidin-1-yl]-(4-methylphenyl)methanone has been shown to reduce the levels of inflammatory cytokines and oxidative stress markers, suggesting a potential role in the treatment of neuroinflammatory conditions.

Advantages and Limitations for Lab Experiments

[2-[(Dimethylamino)methyl]piperidin-1-yl]-(4-methylphenyl)methanone has several advantages for use in lab experiments. It is relatively easy to synthesize, and high yields can be obtained with high purity. Additionally, it has a low toxicity profile, making it safe for use in animal studies. However, [2-[(Dimethylamino)methyl]piperidin-1-yl]-(4-methylphenyl)methanone’s mechanism of action is not fully understood, and further research is needed to fully elucidate its effects.

Future Directions

There are several future directions for research on [2-[(Dimethylamino)methyl]piperidin-1-yl]-(4-methylphenyl)methanone. One potential area of study is the development of new drugs based on [2-[(Dimethylamino)methyl]piperidin-1-yl]-(4-methylphenyl)methanone’s anticonvulsant and anxiolytic properties. Additionally, [2-[(Dimethylamino)methyl]piperidin-1-yl]-(4-methylphenyl)methanone’s use as a building block in the synthesis of organic compounds could lead to the development of new materials with unique properties. Finally, further research is needed to fully understand [2-[(Dimethylamino)methyl]piperidin-1-yl]-(4-methylphenyl)methanone’s mechanism of action and its potential role in the treatment of neuroinflammatory conditions.
Conclusion:
In conclusion, [2-[(Dimethylamino)methyl]piperidin-1-yl]-(4-methylphenyl)methanone is a promising compound with potential applications in various fields, including medicinal chemistry, organic synthesis, and material science. Its anticonvulsant, analgesic, and anxiolytic properties make it a promising candidate for the development of new drugs. Additionally, [2-[(Dimethylamino)methyl]piperidin-1-yl]-(4-methylphenyl)methanone’s use as a building block in the synthesis of organic compounds could lead to the development of new materials with unique properties. Further research is needed to fully understand [2-[(Dimethylamino)methyl]piperidin-1-yl]-(4-methylphenyl)methanone’s mechanism of action and its potential role in the treatment of neuroinflammatory conditions.

Synthesis Methods

[2-[(Dimethylamino)methyl]piperidin-1-yl]-(4-methylphenyl)methanone can be synthesized through a multi-step process that involves the reaction of 4-methylacetophenone with piperidine, followed by the reaction with formaldehyde and dimethylamine. The final product is obtained after purification through recrystallization. This method has been optimized to produce high yields of [2-[(Dimethylamino)methyl]piperidin-1-yl]-(4-methylphenyl)methanone with high purity.

Scientific Research Applications

[2-[(Dimethylamino)methyl]piperidin-1-yl]-(4-methylphenyl)methanone has been extensively studied for its potential use in medicinal chemistry. It has been shown to have anticonvulsant, analgesic, and anxiolytic properties, making it a promising candidate for the development of new drugs. Additionally, [2-[(Dimethylamino)methyl]piperidin-1-yl]-(4-methylphenyl)methanone has been used as a building block in the synthesis of various organic compounds, including pharmaceuticals, agrochemicals, and materials.